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The table below summarizes the core identification and quantitative physical data for HDAC1-IN-4 [1].

Property Specification

CAS Number 2482998-39-8 [1]

Molecular Formula C₂₁H₂₄BrClN₆O₂ [1]

Molecular Weight 507.81 g/mol [1]

Appearance Solid [1]

Recommended Storage (Powder) -20°C [1]

Recommended Storage (in solvent) -80°C [1]

Hazards and Safety Overview

HDAC1-IN-4 is classified with specific hazards that require careful handling [1].

Hazard Classification Hazard Statement

Acute Toxicity (Oral, Category 4) H302: Harmful if swallowed [1]
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Hazard Classification Hazard Statement

Acute Aquatic Toxicity (Category 1) H410: Very toxic to aquatic life with long-lasting effects [1]

Handling, Storage, and Disposal Protocols

Adhering to the following protocols is essential for safety and compound stability.

Aspect Protocol / Requirement

General Handling Avoid inhalation and contact with skin/eyes. Use only in areas with
appropriate exhaust ventilation. Avoid dust and aerosol formation [1].

Personal Protective
Equipment (PPE)

Safety goggles, protective gloves, impervious clothing, and a suitable
respirator [1].

Safe Storage Keep container tightly sealed in a cool, well-ventilated area. Keep away
from direct sunlight and ignition sources [1].

Incompatible Materials Strong acids/alkalis and strong oxidizing/reducing agents [1].

| Spill Management | 1. Personal Precautions: Use full personal protective equipment and ensure adequate

ventilation. 2. Containment: Absorb spills with a liquid-binding material (e.g., diatomite). 3.

Decontamination: Scrub surfaces and equipment with alcohol. 4. Disposal: Dispose of contaminated

material according to local, federal, and state regulations [1]. | | Waste Disposal | Dispose of contents and

container at an approved waste disposal plant in accordance with all prevailing regulations [1]. |

Experimental Handling Workflow

The following diagram outlines the key decision points and procedures for handling HDAC1-IN-4 in a

laboratory setting, based on the SDS recommendations.
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Start HDAC1-IN-4 Procedure

Check Physical Form

Powder Form

  Form?

In Solvent Form

Store at -20°C Store at -80°C

Don PPE:
- Safety Goggles

- Protective Gloves
- Impervious Clothing

Use with Adequate
Exhaust Ventilation

Avoid:
- Inhalation

- Skin/Eye Contact
- Dust Formation

Dispose via
Approved Waste Facility

After Use
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Click to download full resolution via product page

Workflow for safe handling and storage of HDAC1-IN-4.

Key Takeaways for Researchers

Strict Storage is Critical: The stability of HDAC1-IN-4 depends heavily on correct storage

temperatures: -20°C for powder and -80°C when in solution [1].
Prioritize Personal Safety: The compound is harmful if swallowed. Always use appropriate PPE and

work in a well-ventilated area to minimize exposure risks [1].
Prevent Environmental Contamination: HDAC1-IN-4 is very toxic to aquatic life. It is crucial to

prevent any release into drains or the environment and to collect spillage for proper disposal [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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